N-(4-ethylphenyl)-2-[3-(4-fluorophenyl)sulfonyl-4-oxoquinolin-1-yl]acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[3-(4-fluorophenyl)sulfonyl-4-oxoquinolin-1-yl]acetamide
• InChI: InChI=1S/C25H21FN2O4S/c1-2-17-7-11-19(12-8-17)27-24(29)16-28-15-23(25(30)21-5-3-4-6-22(21)28)33(31,32)20-13-9-18(26)10-14-20/h3-15H,2,16H2,1H3,(H,27,29)
• InChI Key: DCVAALZCIQOSQF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN2C=C(C(=O)C3=CC=CC=C32)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C25H21FN2O4S
• Molecular Weight: 464.5 g/mol

Description

N-(4-ethylphenyl)-2-[3-(4-fluorophenyl)sulfonyl-4-oxoquinolin-1-yl]acetamide, also known as EFSAQ, is a compound that has gained attention in the scientific community due to its potential therapeutic applications. EFSAQ is a quinoline-based compound that has shown promising results in various scientific research studies.

Scientific Research Applications

Cytotoxic Activity and Anticancer Potential

Research has shown that derivatives of sulfonamide, which structurally resemble N-(4-ethylphenyl)-2-[3-(4-fluorophenyl)sulfonyl-4-oxoquinolin-1-yl]acetamide, exhibit significant cytotoxic activity against various cancer cell lines. For example, compounds synthesized using sulfonamide derivatives have demonstrated potent anticancer activity against breast and colon cancer cell lines, highlighting their potential as therapeutic agents in oncology (Ghorab et al., 2015).

Structural Studies and Properties

The structural aspects of similar amide-containing isoquinoline derivatives have been investigated for their potential in forming salt and inclusion compounds. These studies provide insights into the chemical behavior and interaction capabilities of such compounds, which are crucial for developing new materials and pharmaceuticals (Karmakar et al., 2007).

Neuroimaging Applications

Fluorine-labeled PET ligands, structurally related to N-(4-ethylphenyl)-2-[3-(4-fluorophenyl)sulfonyl-4-oxoquinolin-1-yl]acetamide, have been evaluated for their potential in neuroimaging. These compounds show promise in visualizing increases in the expression of translocator proteins in the brain, which is valuable for diagnosing and studying neurological diseases (Yui et al., 2010).

Dual Inhibitor for Cancer Therapy

A derivative was synthesized and characterized for its potent inhibitory activity towards VEGFR-2 and EGFR tyrosine kinases, demonstrating significant cytotoxic activity against various human cancer cell lines. This highlights the compound's potential as an effective anti-cancer agent (Riadi et al., 2021).

Antimicrobial and Antifungal Agents

Several studies have synthesized and evaluated derivatives of quinazolines and isoquinolines, revealing potential antimicrobial and antifungal activities. These findings underscore the versatility of N-(4-ethylphenyl)-2-[3-(4-fluorophenyl)sulfonyl-4-oxoquinolin-1-yl]acetamide-like compounds in developing new therapeutic agents to combat microbial infections (Desai et al., 2007).